N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-fluorobenzamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-fluorobenzamide
• InChI: InChI=1S/C23H18FN3O2S2/c1-13(28)27-11-10-15-19(12-27)31-23(26-21(29)14-6-2-3-7-16(14)24)20(15)22-25-17-8-4-5-9-18(17)30-22/h2-9H,10-12H2,1H3,(H,26,29)
• InChI Key: PXORFZGTTJHVQV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=CC=C5F
• Molecular Formula: C23H18FN3O2S2
• Molecular Weight: 451.5 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities. They have been found to exhibit anti-tubercular properties, with some derivatives showing potent inhibition against M. tuberculosis.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have shown promise as anti-tubercular agents. Recent synthetic developments have led to the discovery of compounds with inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis). Researchers have compared the inhibitory concentrations of these newly synthesized molecules with standard reference drugs. .

Anti-Inflammatory and Analgesic Properties

Thiazoles, including benzothiazole derivatives, have diverse biological activities. The presence of a thiazolidinone ring in these compounds has been associated with greater anti-inflammatory and analgesic effects. .

COX-1 Inhibition

A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino)]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides were synthesized. These compounds were evaluated for their COX-1 inhibitory activity. .

Mechanism of Action

While the exact mechanism of action for your specific compound is not available, benzothiazole derivatives have been found to exhibit anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Future Directions

Research into benzothiazole derivatives is ongoing, with many potential applications in medicinal chemistry. Future work could involve the synthesis of new derivatives, testing their biological activity, and investigating their mechanisms of action.